Cas no 730-02-9 (Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]-)

• Product name: Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]-
• CAS No: 730-02-9
• MF: C₁₄H₁₁F₃S
• Molecular Weight: 268.29734
• CID: 543148
• PubChem ID: 71404307

Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]- Properties

Names and Identifiers

• Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]-
• 1-methyl-2-[3-(trifluoromethyl)phenyl]sulfanylbenzene
• DTXSID70825161
• 1-Methyl-2-{[3-(trifluoromethyl)phenyl]sulfanyl}benzene
• AOARMPYICAETBU-UHFFFAOYSA-N
• 730-02-9

• Inchi： InChI=1S/C14H11F3S/c1-10-5-2-3-8-13(10)18-12-7-4-6-11(9-12)14(15,16)17/h2-9H,1H3
• InChIKey： AOARMPYICAETBU-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1SC2=CC=CC(=C2)C(F)(F)F

Computed Properties

• 精确分子量: 268.05343
• 同位素质量: 268.05335601g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 4
• 重原子数量: 18
• 可旋转化学键数量: 2
• 复杂度: 264
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 5.2
• 拓扑分子极性表面积: 25.3Ų

Experimental Properties

• PSA: 0